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Compound of Interest

Compound Name: 6-Bromonicotinonitrile

Cat. No.: B145350

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents is paramount to ensuring a safe laboratory environment and
regulatory compliance. This document provides a comprehensive, step-by-step guide for the
proper disposal of 6-Bromonicotinonitrile (CAS No. 139585-70-9), a compound that requires
careful management due to its hazardous properties. Adherence to these procedures is critical
for minimizing risks to personnel and the environment.

Hazard and Disposal Summary

Proper disposal of 6-Bromonicotinonitrile is dictated by its hazard profile. The following table
summarizes key quantitative and qualitative data regarding its safe management.
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Parameter Valuel/lnstruction Citation

H301 (Toxic if swallowed),

H315 (Causes skin irritation),
GHS Hazard Statements H318 (Causes serious eye

damage), H335 (May cause

respiratory irritation)

Dispose of contents/container
Primary Disposal Route to an approved hazardous [11[2][3]

waste disposal plant.

Do not dispose of down the
Prohibited Disposal Methods drain, in regular trash, or by [4]

intentional evaporation.

Hazardous Chemical Waste
Waste Classification (likely classified as toxic and [5]

irritant).

Incineration at a permitted
Recommended Final Disposal hazardous waste incineration [6]

facility.

Chemically resistant, leak-
) proof container with a secure
Container Type for Waste [7]
screw-top cap (e.g.,

polyethylene).

] ) For acutely toxic solids (P-list),
Maximum Accumulation

) a maximum of one kilogram [8]
(Satellite Area)

may be accumulated at a time.

Protocol for Safe Disposal of 6-Bromonicotinonitrile
Waste

The following protocol outlines the necessary steps for the safe segregation, containment, and
preparation of 6-Bromonicotinonitrile waste for collection by a licensed hazardous waste
disposal service.
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. Personal Protective Equipment (PPE) and Safety Precautions:
Before handling 6-Bromonicotinonitrile waste, ensure you are wearing appropriate PPE:
o Chemical-resistant gloves (e.g., nitrile).
o Safety goggles with side shields or a face shield.
o Alaboratory coat.

Conduct all waste handling procedures within a certified chemical fume hood to avoid
inhalation of dust or vapors.

. Waste Segregation and Collection:
Solid Waste:

o Carefully collect solid 6-Bromonicotinonitrile waste (e.g., residual powder, contaminated
weigh boats) using appropriate tools (e.g., spatula, brush).

o Place the solid waste into a designated, clearly labeled "Hazardous Waste" container for
halogenated organic compounds.

o Avoid generating dust during transfer.
Contaminated Labware and Debris:

o Disposable items (e.g., gloves, absorbent pads) that are contaminated with 6-
Bromonicotinonitrile must be disposed of as hazardous waste.

o Place these items in the same designated hazardous waste container as the solid waste.
Rinsate from Cleaning:

o When cleaning non-disposable labware that has been in contact with 6-
Bromonicotinonitrile, triple rinse with a suitable solvent (e.g., acetone, ethanol).
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o Collect the rinsate in a separate, clearly labeled "Halogenated Organic Solvent Waste"
container. Do not pour the rinsate down the drain.

. Waste Container Labeling and Storage:
Labeling:
o The hazardous waste container must be clearly labeled with:

The words "Hazardous Waste".

The full chemical name: "6-Bromonicotinonitrile".

The associated hazards (e.g., "Toxic," "Irritant”).

The date when waste was first added to the container.

Storage:
o Keep the waste container securely sealed at all times, except when adding waste.[4]

o Store the sealed container in a designated and well-ventilated satellite accumulation area,
away from incompatible materials.

o Ensure the storage area has secondary containment to capture any potential leaks.
. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a certified
hazardous waste disposal vendor to schedule a pickup for the waste.

Follow their specific instructions for preparing the container for transport and for completing
any required waste manifest documentation.

Visualizing the Disposal Workflow

The following diagrams illustrate the key decision-making and procedural workflows for the
proper disposal of 6-Bromonicotinonitrile.
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Disposal Workflow for 6-Bromonicotinonitrile
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Caption: Disposal workflow for 6-Bromonicotinonitrile.
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Spill Response Workflow

Small Spill of
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:
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l
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Inert Absorbent Material
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l

Carefully Sweep or Scoop
Contaminated Material

Place in 'Halogenated

Organic Waste' Container
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with a Suitable Solvent
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and EHS Department

Click to download full resolution via product page

Caption: Spill response workflow for 6-Bromonicotinonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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